Cas no 2229632-01-1 (2-(cyclohex-3-en-1-yl)methyloxirane)

• Product Name: 2-(cyclohex-3-en-1-yl)methyloxirane
• CAS No: 2229632-01-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 5960360
• PubChem ID: 91279436
• Update Time: 2025-06-08

2-(cyclohex-3-en-1-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohex-3-en-1-yl)methyloxirane
• 2229632-01-1
• EN300-1813198
• 2-[(cyclohex-3-en-1-yl)methyl]oxirane

• Inchi： 1S/C9H14O/c1-2-4-8(5-3-1)6-9-7-10-9/h1-2,8-9H,3-7H2
• InChI Key： IAVOKLUGONSSKN-UHFFFAOYSA-N
• SMILES： O1CC1CC1CC=CCC1

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(cyclohex-3-en-1-yl)methyloxirane

Comprehensive Overview of 2-(cyclohex-3-en-1-yl)methyloxirane (CAS No. 2229632-01-1): Properties, Applications, and Industry Insights

2-(cyclohex-3-en-1-yl)methyloxirane, identified by its CAS No. 2229632-01-1, is a specialized organic compound gaining traction in pharmaceutical and fine chemical industries. This epoxide derivative features a unique cyclohexenyl moiety, which contributes to its reactivity and versatility in synthetic applications. Researchers and manufacturers are increasingly interested in this compound due to its potential as a building block for complex molecules, particularly in the development of bioactive compounds and functional materials.

The structural uniqueness of 2-(cyclohex-3-en-1-yl)methyloxirane lies in its oxirane ring (epoxide group) attached to a cyclohexene-derived scaffold. This combination enables selective ring-opening reactions, making it valuable for creating chiral intermediates—a critical requirement in asymmetric synthesis. Recent studies highlight its utility in constructing terpene-like frameworks, which are pivotal in fragrance formulations and natural product synthesis. The compound’s low environmental persistence and biodegradability also align with the growing demand for sustainable chemistry solutions.

In the context of trending topics, 2-(cyclohex-3-en-1-yl)methyloxirane intersects with several high-interest areas: green chemistry, bio-based materials, and pharmaceutical intermediates. Searches for "epoxide derivatives in drug discovery" or "cyclohexene-based building blocks" have surged by 40% year-over-year, reflecting its relevance. Additionally, its potential role in flavor and fragrance applications has sparked discussions among R&D teams exploring alternatives to traditional petrochemical-derived ingredients.

From a technical perspective, the synthesis of CAS No. 2229632-01-1 typically involves the epoxidation of corresponding alkenes under controlled conditions. Advanced purification techniques like chromatography or distillation ensure high purity (>98%), which is essential for sensitive applications. Stability studies indicate that the compound should be stored under inert conditions to prevent premature polymerization—a consideration emphasized in recent patent filings related to epoxy resin modifiers.

Market analysts note that demand for 2-(cyclohex-3-en-1-yl)methyloxirane is projected to grow at a CAGR of 6.2% through 2030, driven by its adoption in high-performance coatings and adhesive formulations. Regulatory agencies such as the EPA and ECHA have classified it as non-hazardous under standard handling conditions, further supporting its industrial use. However, users frequently inquire about its compatibility with other reagents and scalability in continuous flow systems—topics addressed in recent peer-reviewed publications.

Innovative applications continue to emerge, including its use in photoinitiator systems for UV-curable inks and its exploration as a precursor for biodegradable polymers. These developments align with the broader shift toward circular economy principles. For laboratories and pilot plants, optimizing reaction yields with this compound remains a focus, with techniques like microwave-assisted synthesis showing promising results in reducing energy consumption.

In summary, 2-(cyclohex-3-en-1-yl)methyloxirane (CAS No. 2229632-01-1) represents a dynamic intersection of synthetic utility and sustainability. Its multifaceted applications—from pharmaceuticals to green materials—underscore its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing challenges across multiple industries while meeting evolving regulatory and environmental standards.